Cas no 932519-47-6 (8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 932519-47-6
• MF: C₂₄H₁₈FN₃
• MW: 367.418228626251
• CID: 5342130
• Update Time: 2025-05-28

8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 8-fluoro-1,3-di-p-tolyl-1H-pyrazolo[4,3-c]quinoline
• 8-fluoro-1,3-bis(4-methylphenyl)pyrazolo[4,3-c]quinoline
• 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C24H18FN3/c1-15-3-7-17(8-4-15)23-21-14-26-22-12-9-18(25)13-20(22)24(21)28(27-23)19-10-5-16(2)6-11-19/h3-14H,1-2H3
• InChI Key： RZSLFANHKDGUQV-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC(C)=CC=2)=NN1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 6
• Topological Polar Surface Area: 30.7

Additional information on 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Comprehensive Overview of 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 932519-47-6)

The compound 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 932519-47-6) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyrazoloquinoline core substituted with fluoro and 4-methylphenyl groups, makes it a promising candidate for diverse applications. Researchers are particularly interested in its potential as a fluorescence probe, bioimaging agent, or small-molecule inhibitor due to its photophysical properties and binding affinity.

In recent years, the demand for fluorinated organic compounds like 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has surged, driven by their stability and bioavailability. This aligns with trends in drug discovery, where heterocyclic scaffolds are pivotal for designing kinase inhibitors or GPCR modulators. The compound’s CAS No. 932519-47-6 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in high-throughput screening and medicinal chemistry.

Another hotspot revolves around the compound’s synthetic methodology. Optimizing routes to achieve high yields of 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is a topic of discussion in organic synthesis forums. Questions such as "How to introduce fluoro groups selectively?" or "What catalysts enhance cross-coupling reactions for this scaffold?" are commonly explored. These queries highlight the intersection of green chemistry and catalysis in modern research.

From a materials science perspective, the compound’s luminescent properties are under investigation for OLEDs and sensors. Its rigid pyrazoloquinoline backbone and electron-withdrawing fluoro substituent contribute to tunable emission wavelengths, a feature critical for optoelectronic devices. Searches for "fluorescent dyes with high quantum yield" often lead to derivatives of this chemical class.

Safety and regulatory compliance are also key concerns. While 932519-47-6 is not classified as hazardous, researchers emphasize proper handling due to its lipophilicity and potential bioaccumulation. Environmental impact assessments of fluorinated compounds are trending topics, aligning with global initiatives for sustainable chemistry.

In summary, 8-fluoro-1,3-bis(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline represents a versatile building block with applications spanning pharmaceuticals, materials, and analytical chemistry. Its CAS No. 932519-47-6 serves as a gateway to extensive scientific literature, making it a focal point for innovation in multidisciplinary research.